3-(piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride
Overview
Description
3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride is a chemical compound with the molecular formula C9H11N5·HCl.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride typically involves the reaction of pyrazine-2-carbonitrile with piperazine under specific conditions. One common method includes the use of a solvent such as toluene, followed by extraction and purification steps . The reaction conditions often require controlled temperatures and the presence of catalysts to ensure high yield and purity.
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize efficiency and scalability while maintaining the quality of the final product .
Chemical Reactions Analysis
Types of Reactions
3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.
Common Reagents and Conditions
The common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and alkylating agents (e.g., methyl iodide). The reaction conditions vary depending on the desired outcome but generally involve controlled temperatures, specific solvents, and catalysts to facilitate the reactions .
Major Products Formed
The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may yield substituted pyrazine or piperazine derivatives .
Scientific Research Applications
3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of 3-(piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, modulating their activity and affecting various biological processes. The exact molecular targets and pathways depend on the specific application and the context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to 3-(piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride include:
3-(Piperazin-1-yl)-1,2-benzothiazole: This compound has a similar piperazine moiety and is used in various research applications.
N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide: This compound is used in anti-tubercular research and has structural similarities.
Uniqueness
Its ability to undergo various chemical reactions and its versatility in scientific research make it a valuable compound in multiple fields .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride involves the reaction of 2-cyanopyrazine with piperazine in the presence of a suitable solvent and catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-cyanopyrazine", "piperazine", "solvent", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-cyanopyrazine and piperazine in a suitable solvent, such as ethanol or methanol.", "Step 2: Add a catalyst, such as triethylamine or potassium carbonate, to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours, stirring continuously.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt.", "Step 6: Filter the resulting solid and wash with cold water.", "Step 7: Dry the product under vacuum to obtain 3-(piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride as a white solid." ] } | |
CAS No. |
2680528-76-9 |
Molecular Formula |
C9H12ClN5 |
Molecular Weight |
225.7 |
Purity |
95 |
Origin of Product |
United States |
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